Cas no 26471-56-7 (Benzenamine,ar,ar-dinitro-)

Benzenamine,ar,ar-dinitro- structure
Benzenamine,ar,ar-dinitro- structure
Product Name:Benzenamine,ar,ar-dinitro-
CAS No:26471-56-7
MF:C6H5N3O4
MW:183.121600866318
CID:268540
PubChem ID:136400
Update Time:2025-04-19

Benzenamine,ar,ar-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,ar,ar-dinitro-
    • 2,3-dinitroaniline
    • Ar,ar-dinitrobenzenamine
    • Dinitroanilines
    • Dinitroanilines [UN1596] [Poison]
    • UN1596
    • DTXSID80949347
    • Benzenamine,3-dinitro-
    • 26471-56-7
    • 2,3-Dinitro-anilin
    • SCHEMBL17934
    • Aniline, 2,3-dinitro-
    • NSC 37400
    • CGNBQYFXGQHUQP-UHFFFAOYSA-N
    • NSC-37400
    • Aniline,3-dinitro-
    • FT-0632496
    • NSC37400
    • MFCD00179569
    • AS-40335
    • AE-641/02454014
    • Benzenamine, ar,ar-dinitro-
    • 602-03-9
    • 2,3-DINITRO-PHENYLAMINE
    • AKOS004910290
    • Inchi: 1S/C6H5N3O4/c7-4-2-1-3-5(8(10)11)6(4)9(12)13/h1-3H,7H2
    • InChI Key: CGNBQYFXGQHUQP-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(=CC=CC=1[N+](=O)[O-])N)=O

Computed Properties

  • Exact Mass: 183.02805
  • Monoisotopic Mass: 183.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Density: 1.586
  • Boiling Point: 423.9°Cat760mmHg
  • Flash Point: 210.2°C
  • Refractive Index: 1.679
  • PSA: 89.52

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